Cas no 1039960-04-7 (2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine
• CAS No: 1039960-04-7
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 6260236
• PubChem ID: 43122306
• Update Time: 2025-06-21

2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine
• EN300-1931185
• AKOS009251200
• 1039960-04-7
• CS-0306321

• Inchi： 1S/C9H9F4NO/c1-15-7-3-2-5(10)4-6(7)8(14)9(11,12)13/h2-4,8H,14H2,1H3
• InChI Key： BMQWJIKEXIPWGD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1OC)F)N)(F)F

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine

Introduction to 2,2,2-Trifluoro-1-(5-Fluoro-2-Methoxyphenyl)ethan-1-amine (CAS No. 1039960-04-7)

2,2,2-Trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine, with the CAS number 1039960-04-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of trifluoromethyl and fluoro substituents, which confer it with distinct chemical and biological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological activities, and potential applications of this compound.

The chemical structure of 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine is particularly noteworthy. The trifluoromethyl group (CF₃) is a common functional group in medicinal chemistry due to its strong electron-withdrawing effect and lipophilicity. This group can significantly influence the physicochemical properties of a molecule, such as its solubility, stability, and metabolic profile. The presence of the fluoro substituent on the phenyl ring further enhances the lipophilicity and can modulate the compound's interaction with biological targets.

The synthesis of 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine has been extensively studied in recent years. One common approach involves the reaction of 5-fluoro-2-methoxybenzaldehyde with trifluoromethylamine hydrochloride in the presence of a suitable base. This method yields high purity and yield of the desired product. Another synthetic route involves the nucleophilic substitution of a trifluoromethylated precursor with an amine nucleophile. These synthetic methods are crucial for the large-scale production of this compound for both research and industrial applications.

In terms of pharmacological activities, 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine has shown promising results in various biological assays. Recent studies have demonstrated its potential as a modulator of serotonin receptors, particularly the 5-HT₇ receptor. This receptor is implicated in several neurological disorders, including depression and anxiety. The compound's ability to selectively bind to this receptor makes it a valuable tool for understanding the role of 5-HT₇ in these conditions and for developing novel therapeutic agents.

Beyond its activity at serotonin receptors, 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory effect may be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine is another important aspect to consider. Preclinical studies have indicated that it exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These studies typically involve assessing acute and chronic toxicity, genotoxicity, and reproductive toxicity.

In conclusion, 2,2,2-trifluoro-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine (CAS No. 1039960-04-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, we can expect to see more insights into its mechanisms of action and potential clinical applications.